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Compound of Interest

Compound Name:
3-(Methylsulfonyl)benzylamine

hydrochloride

Cat. No.: B580239 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling and

appropriate storage of 3-(Methylsulfonyl)benzylamine hydrochloride (CAS No. 855267-50-

4). Adherence to these guidelines is crucial to ensure the safety of laboratory personnel and

maintain the integrity of the compound for research and development purposes. It is important

to note that the toxicological properties of this specific compound have not been fully

investigated, warranting a cautious approach to its handling.[1]

Compound Identification and Properties
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Property Value Source

CAS Number 855267-50-4 [1][2][3]

Molecular Formula C8H12ClNO2S [3]

Molecular Weight 221.71 g/mol [3]

IUPAC Name

[3-

(methylsulfonyl)phenyl]methan

amine;hydrochloride

[2]

Physical Form Solid [2]

Purity Typically ≥97% [2]

Melting Point 248-254 °C [3]

Hazard Identification and Safety Precautions
3-(Methylsulfonyl)benzylamine hydrochloride is classified as a hazardous substance. The

following table summarizes its hazard statements as per the Globally Harmonized System

(GHS).

Hazard Statement Code Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Signal Word: Warning[2][3]

It is imperative to handle this compound with appropriate personal protective equipment (PPE)

in a well-ventilated area, preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE)
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A risk assessment should be conducted before handling this compound to determine the

necessary level of protection. The following PPE is recommended:

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye irritation or

serious eye damage from

splashes or airborne particles.

[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

To prevent skin contact and

irritation.[1]

Body Protection

A laboratory coat and, if

necessary, chemical-resistant

boots.

To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

An appropriate respirator

should be worn if ventilation is

inadequate or if dust is

generated.

To prevent respiratory tract

irritation from inhaling dust or

vapors.[1]

Handling and Experimental Protocols
General Handling Workflow
The following diagram illustrates a safe workflow for handling 3-(Methylsulfonyl)benzylamine
hydrochloride in a laboratory setting.
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Preparation

Handling

Cleanup and Disposal

Start: Review SDS and SOPs

Don appropriate PPE

Prepare well-ventilated workspace (fume hood)

Carefully weigh the solid compound

Dissolve in a suitable solvent

Perform experimental procedure

Decontaminate workspace and equipment

Dispose of waste in a designated, labeled container

Remove and dispose of/clean PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe handling workflow for 3-(Methylsulfonyl)benzylamine hydrochloride.

Experimental Protocol: Weighing and Solution
Preparation
Objective: To accurately weigh the solid compound and prepare a stock solution.

Methodology:
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Ensure the balance is in a draft-free enclosure.

Place a clean, dry weighing vessel on the balance and tare.

Carefully transfer the desired amount of 3-(Methylsulfonyl)benzylamine hydrochloride to

the weighing vessel using a spatula. Avoid generating dust.

Record the exact weight.

In a fume hood, add a small amount of the desired solvent to a volumetric flask.

Carefully transfer the weighed solid into the volumetric flask.

Rinse the weighing vessel with a small amount of the solvent and add the rinsing to the

volumetric flask to ensure a complete transfer.

Add the solvent to the volumetric flask until it is about half-full.

Swirl the flask gently or use a magnetic stirrer to dissolve the compound completely.

Once dissolved, add the solvent up to the calibration mark.

Stopper the flask and invert it several times to ensure a homogeneous solution.

Label the flask with the compound name, concentration, solvent, and date of preparation.

Storage and Stability
Proper storage is essential to maintain the quality and stability of 3-
(Methylsulfonyl)benzylamine hydrochloride.
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Storage Condition Recommendation Rationale

Temperature Room temperature To ensure chemical stability.[2]

Atmosphere
Inert atmosphere (e.g., under

argon or nitrogen)

To prevent degradation from

reactive atmospheric

components.[2]

Container Tightly closed container
To prevent contamination and

exposure to moisture.[1]

Location Cool, dry, well-ventilated place

To minimize the risk of

degradation and ensure a safe

storage environment.[1]

Storage Decision Tree
The following diagram provides a logical flow for determining the appropriate storage of 3-
(Methylsulfonyl)benzylamine hydrochloride.
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Receiving 3-(Methylsulfonyl)benzylamine hydrochloride

Is the original container intact and tightly sealed?

Store in original container

Yes

Transfer to a suitable, labeled, airtight container

No

Can an inert atmosphere be provided?

Store at room temperature in a desiccator under inert gas

Yes

Store at room temperature in a tightly sealed container in a desiccator

No

Click to download full resolution via product page

Caption: Decision tree for the proper storage of the compound.

First Aid and Emergency Procedures
In case of exposure, follow these first aid measures and seek immediate medical attention.
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Exposure Route First Aid Measures

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.[1]

Skin Contact

Remove contaminated clothing. Gently and

thoroughly wash the affected area with running

water and non-abrasive soap. Seek medical

attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

In case of a spill, wear appropriate PPE, scoop up the solid material, and place it into a suitable

container for disposal.[1] Ventilate the area and wash the spill site after material pickup is

complete.[1]

Disposal Considerations
Dispose of 3-(Methylsulfonyl)benzylamine hydrochloride and its containers in accordance

with all federal, state, and local regulations.[1] It is recommended to dissolve the material in a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive risk assessment and adherence to all applicable safety regulations. Always

consult the Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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